Cas no 1210674-37-5 (N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide
• CAS No: 1210674-37-5
• MF: C₁₄H₁₆F₂N₂OS
• MW: 298.351449012756
• CID: 5451682
• PubChem ID: 45846298
• Update Time: 2025-05-30

N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 1210674-37-5
• N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-[(3,4-DIFLUOROPHENYL)SULFANYL]ACETAMIDE
• EN300-26683754
• N-(2-cyano-3-methylbutan-2-yl)-2-(3,4-difluorophenyl)sulfanylacetamide
• AKOS008045311
• Z90269674
• N-(1-Cyano-1,2-dimethylpropyl)-2-[(3,4-difluorophenyl)thio]acetamide
• N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide

• Inchi： 1S/C14H16F2N2OS/c1-9(2)14(3,8-17)18-13(19)7-20-10-4-5-11(15)12(16)6-10/h4-6,9H,7H2,1-3H3,(H,18,19)
• InChI Key： OMDDAGCXOLMJFB-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)CSC1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 298.09514064g/mol
• Monoisotopic Mass: 298.09514064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.7±45.0 °C(Predicted)
• pka: 11.44±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide (CAS No. 1210674-37-5)

N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide, identified by its CAS number 1210674-37-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide is characterized by its unique combination of functional groups, which include a cyano group, dimethylpropyl chain, and a sulfanylacetamide moiety. These features contribute to its distinct chemical properties and biological interactions. The presence of the 3,4-difluorophenyl group introduces fluorine atoms, which are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel sulfanylacetamide derivatives due to their potential as bioactive molecules. The compound N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide is no exception and has been extensively studied for its pharmacological properties. Research has demonstrated that this compound exhibits inhibitory effects on various enzymatic targets, which suggests its potential as an intermediate in the synthesis of drugs targeting inflammatory and infectious diseases.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process and improve the scalability of the compound. This has opened up new avenues for its application in both academic research and industrial settings.

The biological activity of N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide has been explored in several preclinical studies. These studies have revealed that the compound demonstrates significant binding affinity to certain protein targets, which are involved in critical biological pathways. For instance, it has been shown to interact with enzymes that play a role in modulating immune responses and inflammation. This makes it a promising candidate for further investigation as a potential therapeutic agent.

In addition to its pharmacological properties, N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide also exhibits interesting physicochemical characteristics. Its molecular weight and solubility profile make it suitable for formulation into various dosage forms, including oral tablets and injectable solutions. These attributes are crucial for ensuring the compound's efficacy and bioavailability when used in clinical settings.

The safety profile of N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide is another area of focus in ongoing research. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, suggesting its potential for safe clinical use. However, further studies are necessary to fully understand its long-term effects and any potential side interactions with other medications.

The future prospects for N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use. As our understanding of its properties continues to grow, it is likely that N-(1-cyano-1,2-dimethylpropyl)-2-(3,4-difluorophenyl)sulfanylacetamide will play a significant role in addressing some of the most pressing challenges in modern medicine.